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Compound of Interest

2-Chloro-1-(4-
Compound Name:
ethynylphenyl)ethanone

CAS No.: 98994-30-0

Cat. No.: B2472552

Get Quote

Executive Safety & Disposal Summary

2-Chloro-1-(4-ethynylphenyl)ethanone is a dual-hazard intermediate containing a highly
reactive

-chloroketone moiety and a terminal alkyne.[1][2] Improper disposal risks severe lachrymatory
exposure, alkylation toxicity, and potential formation of explosive metal acetylides.
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Critical Property Operational Implication

-Chloroketone: Potent lachrymator and

Functional Group 1 alkylating agent.[1][2] Causes severe skin/eye

burns and respiratory distress.[2][3]

Terminal Alkyne: Potential for explosive
Functional Group 2 acetylide formation if in contact with Copper
(Cu), Silver (Ag), or Mercury (Hg).

Waste Stream Halogenated Organic Waste (High Hazard).[2]

High-Temperature Incineration (via licensed

Disposal Method
contractor).[1][2]

Hazard Identification & Segregation Strategy

Before initiating disposal, you must segregate this compound from incompatible waste streams.

[3]

Incompatibility Matrix

e« DO NOT MIX WITH: Strong bases (induces polymerization/Favorskii rearrangement), Heavy
metals (Cu, Ag, Hg - explosion hazard), Oxidizers.[1]

e COMPATIBLE WITH: Dichloromethane (DCM), Chloroform, Ethyl Acetate (for dissolution).

hvsicochemical Data for Disposal Planni

Property Value / Description

Molecular Formula

Physical State Solid (typically crystalline).[1][2]
N Soluble in DCM, DMSO, Methanol; insoluble in
Solubility
water.
o Hydrolyzes in water (slowly); reacts rapidly with
Reactivity

nucleophiles (amines, thiols).
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Disposal Workflow: Decision Logic

The following decision tree dictates the operational flow for disposing of 2-Chloro-1-(4-
ethynylphenyl)ethanone.
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Waste Generation

Is the waste Pure Solid or Solution?

Pure Solid / Stock Reaction Mixture / Solution
Is this a Spill? Segregate into HALOGENATED solvent waste.

EXECUTE SPILL PROTOCOL Double-bag in heavy-duty polyethylene.
(See Section 5) Place in amber glass jar.

Check: Contains Cu/Ag catalysts?

Treat for Metal Removal
(Silica filtration or Scavenger)

No

Label: 'Toxic Solid, Organic, n.o.s.
(Contains Alpha-Chloroketone)'

Proceed to Container

Transfer to HDPE or Glass Carboy.
Ensure Vented Cap if reactive.

Ship for High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Operational decision tree for the disposal of 2-Chloro-1-(4-ethynylphenyl)ethanone,
prioritizing segregation from heavy metals.

Detailed Disposal Procedures
Protocol A: Routine Disposal (Solids & Stock)

Use this for expired stock or excess pure material.[2]

PPE Requirement: Double nitrile gloves, lab coat, safety goggles, and working fume hood
(Essential due to lachrymatory nature).

Primary Containment: Do not empty the original vial. Keep the chemical in its original glass
container if possible.[2]

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Attach a hazardous waste tag.
o Constituents: "2-Chloro-1-(4-ethynylphenyl)ethanone"[1][2]

o Hazard Checkboxes: Toxic, Irritant, Lachrymator.[4]

Storage: Store in the Halogenated Waste satellite accumulation area until pickup.

Protocol B: Chemical Deactivation (Quenching)

Use this for treating spills, cleaning glassware, or deactivating small amounts (<5g) prior to
disposal. This converts the lachrymatory alkyl halide into a water-soluble, non-volatile Bunte
salt.[1][2]

Mechanism: Nucleophilic substitution using Sodium Thiosulfate.[2]

[1][2]

Step-by-Step Deactivation:
o Preparation: Prepare a 10% w/v Sodium Thiosulfate (

) solution in water.
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» Dissolution: Dissolve the waste residue in a minimal amount of Acetone or Ethanol.[2]

e Reaction: Slowly add the thiosulfate solution to the organic waste (Ratio: 50 mL thiosulfate
per 1 g of residue).[2]

o Agitation: Stir the mixture at room temperature for 1 hour. The solution should become
homogenous.

 Verification: Check pH. It should be neutral.

o Disposal: The resulting mixture is now a non-lachrymatory aqueous organic waste.[2]
Dispose of it in the Aqueous/Organic Mixture waste stream.

Emergency Spill Management
Scenario: A vial drops and shatters in the open lab.

» Immediate Action:Evacuate the immediate area. The compound is a lachrymator; vapors will
cause immediate eye tearing and respiratory irritation.[2]

» Ventilation: Isolate the room. If possible, increase ventilation rates (press "Emergency Purge"
if equipped).

» Re-entry PPE: Full-face respirator with Organic Vapor/Acid Gas cartridges (OV/AG), Tyvek
suit, and double nitrile gloves.[1][2]

e Cleanup:

o

Cover the spill with a 1:1 mixture of Sodium Carbonate (

) and clay absorbent (kitty litter).

[¢]

Note: The carbonate neutralizes potential acidity, while the clay absorbs the liquid.

[¢]

Scoop material into a wide-mouth jar.

o

Wipe the surface with the Sodium Thiosulfate solution (from Protocol B) to deactivate
residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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